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Compound of Interest

Compound Name:
tert-Butyl 4-(6-aminopyridin-3-

yl)piperazine-1-carboxylate

Cat. No.: B052199 Get Quote

An In-depth Technical Guide to the Physical Properties of tert-Butyl 4-(6-aminopyridin-3-
yl)piperazine-1-carboxylate

Introduction
tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate is a key intermediate in the

synthesis of several active pharmaceutical ingredients (APIs), most notably the cyclin-

dependent kinase (CDK) inhibitors Ribociclib and Palbociclib, which are used in the treatment

of certain types of breast cancer.[1][2] A thorough understanding of its physical properties is

essential for its handling, characterization, and application in drug development and

manufacturing processes. This guide provides a comprehensive overview of these properties,

along with detailed experimental protocols for their determination.

Chemical Identity
IUPAC Name: tert-butyl 4-(6-amino-3-pyridinyl)piperazine-1-carboxylate[3]

CAS Number: 571188-59-5[1][4]

Synonyms: 4-(6-Amino-3-pyridyl)-1-Boc-piperazine, tert-Butyl 4-(6-aminopyridin-3-
yl)piperazine-1-carboxylate[1]
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The physical characteristics of tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate
are summarized below. These properties are crucial for process optimization, formulation

development, and quality control.

Property Value Source(s)

Molecular Formula C₁₄H₂₂N₄O₂ [1][3][4][5]

Molecular Weight 278.35 g/mol [1][3][4][5]

Appearance Solid [1]

Melting Point 130-132 °C [1][4]

Boiling Point (Predicted) 454.1 ± 45.0 °C [1]

Density (Predicted) 1.182 g/cm³ [1][4]

Solubility
Soluble in most organic

solvents.[6]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail standardized laboratory protocols for measuring the melting point and

solubility of organic compounds like tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-
carboxylate.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically

exhibit a sharp melting range of 0.5-1.0°C, whereas impurities tend to depress and broaden the

melting range.[7]

Methodology: Capillary Method (Thiele Tube or Mel-Temp Apparatus)

Sample Preparation:

Ensure the compound is finely powdered by crushing it on a clean, dry surface.[7][8]
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Take a capillary tube (sealed at one end) and press the open end into the powdered

sample.[8][9]

Tap the sealed end gently on a hard surface to pack the sample tightly into the bottom of

the tube to a height of 1-2 mm.[8][9]

Apparatus Setup:

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,

aligning the sample with the middle of the thermometer bulb.[7][9] Suspend the assembly

in a Thiele tube filled with a high-boiling point liquid (e.g., silicone oil) so that the heat-

transfer liquid is above the sample level but the open end of the capillary is above the

liquid surface.[7]

Mel-Temp Apparatus: Insert the capillary tube into the designated slot in the heating block.

Insert the thermometer into the thermometer well.

Measurement:

Heat the apparatus. Initially, a rapid heating rate can be used to approach the expected

melting point.

When the temperature is within 15-20°C of the expected melting point, reduce the heating

rate to approximately 1-2°C per minute to ensure thermal equilibrium.[7]

Record the temperature (T₁) at which the first drop of liquid appears.[8]

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.[8]

The melting point is reported as the range T₁ - T₂.

Safety Precautions:

Always wear safety goggles.[10]

The heating apparatus can become very hot; handle with care.[10]
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Never heat the Thiele tube directly at the bottom; heat the side arm to allow for proper

convection.[7]

Solubility Determination
Solubility provides insight into the polarity and intermolecular forces of a compound. The "like

dissolves like" principle is a useful guideline, where polar compounds tend to dissolve in polar

solvents and non-polar compounds in non-polar solvents.[11]

Methodology: Qualitative Solubility Test

Preparation:

Place a small, measured amount of the solid compound (e.g., 25 mg) into a clean, dry test

tube.[12]

Add a measured volume of the desired solvent (e.g., 0.75 mL) to the test tube in small

portions.[12]

Procedure:

After each addition of solvent, stir or shake the test tube vigorously for approximately 60

seconds.[11]

Observe the mixture.

Interpretation:

Soluble: The solid dissolves completely, forming a clear solution. If only a few granules

remain, the sample can be considered soluble.[11]

Insoluble: The solid does not dissolve, and the mixture remains cloudy or a significant

amount of solid is still visible.[11]

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Systematic Testing:
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A systematic approach is often used, starting with water.[13]

If the compound is water-insoluble, its solubility can be tested in acidic (e.g., 5% HCl) and

basic (e.g., 5% NaOH) solutions to identify acidic or basic functional groups.[12][13] For

instance, the amino group on the pyridine ring would suggest solubility in dilute acid.

Diagrams and Workflows
Synthesis Relationship
tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate is a key intermediate

synthesized via the reduction of its nitro-precursor. It then serves as a building block for more

complex APIs like Ribociclib.

tert-Butyl 4-(6-nitropyridin-3-yl)
piperazine-1-carboxylate

Reduction
(e.g., H₂, Pd/C)

tert-Butyl 4-(6-aminopyridin-3-yl)
piperazine-1-carboxylate

Ribociclib / Palbociclib

Further Synthesis

Synthesis Step 1

Click to download full resolution via product page
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Caption: Synthetic pathway from precursor to the target intermediate and its use.

Experimental Workflow: Melting Point Determination
The process of determining the melting point of a solid organic compound follows a systematic

workflow to ensure accuracy.
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Caption: Workflow for the experimental determination of melting point.
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Logical Workflow: Solubility Test
A logical decision-making process is used to classify a compound's solubility in a given solvent.

Start

Add ~25mg of compound
to a test tube

Add 0.75mL of solvent
in portions

Shake/Stir Vigorously
for 60 seconds

Observe Mixture

Result: SOLUBLE
(Completely Dissolved)

 Clear Solution? 
 Yes

Result: INSOLUBLE
(Solid Remains)

 Clear Solution? 
 No

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for a qualitative solubility test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate CAS#: 571188-59-5
[m.chemicalbook.com]

2. cphi-online.com [cphi-online.com]

3. tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate | C14H22N4O2 | CID 11737525
- PubChem [pubchem.ncbi.nlm.nih.gov]

4. Tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate Manufacturers and Suppliers
from Mumbai [moltuslab.com]

5. tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate | 571188-59-5 | FB29531
[biosynth.com]

6. Tert-butyl-4-(6-aminopyridin-3-yl)piperazine-1-carboxylate at Best Price in Taizhou City,
Zhejiang | Taizhou Diva Imp & Exp Co.,ltd [tradeindia.com]

7. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

8. byjus.com [byjus.com]

9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

10. pennwest.edu [pennwest.edu]

11. chem.ws [chem.ws]

12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

13. scribd.com [scribd.com]

To cite this document: BenchChem. [tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-
carboxylate physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052199#tert-butyl-4-6-aminopyridin-3-yl-piperazine-
1-carboxylate-physical-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b052199?utm_src=pdf-body-img
https://www.benchchem.com/product/b052199?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB62464781_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB62464781_EN.htm
https://www.cphi-online.com/product/tert-butyl-4-6-aminopyridin-3-ylpiperazine-1-carboxylate-2/
https://pubchem.ncbi.nlm.nih.gov/compound/1-boc-4-_6-aminopyridin-3-yl_piperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-boc-4-_6-aminopyridin-3-yl_piperazine
https://www.moltuslab.com/tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate.htm
https://www.moltuslab.com/tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate.htm
https://www.biosynth.com/p/FB29531/571188-59-5-tert-butyl-4-6-aminopyridin-3-ylpi
https://www.biosynth.com/p/FB29531/571188-59-5-tert-butyl-4-6-aminopyridin-3-ylpi
https://www.tradeindia.com/products/tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate-1785981.html
https://www.tradeindia.com/products/tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate-1785981.html
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
http://chem.ws/dl-1014/exp12-organics.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b052199#tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate-physical-properties
https://www.benchchem.com/product/b052199#tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate-physical-properties
https://www.benchchem.com/product/b052199#tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate-physical-properties
https://www.benchchem.com/product/b052199#tert-butyl-4-6-aminopyridin-3-yl-piperazine-1-carboxylate-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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